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Compound of Interest

Compound Name: 2-Butoxy-3-chloro-5-nitropyridine

Cat. No.: B8028144

Get Quote

Executive Summary & Core Directive
2-Butoxy-3-chloro-5-nitropyridine (CAS: 1881322-04-8) is a halogenated, nitro-substituted

heterocyclic intermediate used primarily in the synthesis of kinase inhibitors and other bioactive

molecules.[1][2][3] Due to the presence of both a nitro group (potential energetic instability) and

a chlorine atom (halogenated waste requirements), this compound requires a strictly

segregated disposal workflow.

Core Directive: Do NOT dispose of this compound in general organic waste or aqueous drains.

[1][4][5] It must be classified as Halogenated Organic Waste and disposed of via high-

temperature incineration with flue gas scrubbing to manage nitrogen oxides (

) and hydrogen chloride (

) byproducts.[1]

Chemical Identification & Hazard Assessment
Accurate identification is the first line of defense in chemical safety. This compound combines

lipophilic (butoxy), reactive (chloro), and potentially energetic (nitro) moieties.
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Property Data

Chemical Name 2-Butoxy-3-chloro-5-nitropyridine

CAS Number 1881322-04-8

Molecular Formula

Molecular Weight 230.65 g/mol

Physical State
Solid (crystalline) or viscous oil (purity

dependent)

Waste Code (RCRA)

Not explicitly P/U-listed; classify as D001

(Ignitable) or D003 (Reactive) depending on

formulation; Default: Halogenated Organic

Hazard Profile (GHS Classification)
Based on structural analogs (e.g., 2-Chloro-5-nitropyridine) and functional group analysis:

Signal Word:WARNING

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Combustion Hazards: Thermal decomposition releases toxic fumes including

,

,

, and

.

Pre-Disposal Handling & Segregation[7]
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The primary risk during pre-disposal storage is the accidental formation of unstable mixtures.

The nitro group on the pyridine ring renders the molecule susceptible to energetic

decomposition if mixed with strong reducing agents or bases.

Compatibility Matrix
Chemical Class Compatibility Status Operational Action

Strong Oxidizers INCOMPATIBLE
Store separately.[1] Risk of

accelerated combustion.[1]

Strong Bases INCOMPATIBLE

Avoid contact.[1] Hydrolysis of

the chloro/butoxy groups can

be exothermic.

Reducing Agents INCOMPATIBLE

CRITICAL: Do not mix. Risk of

reducing nitro group to

unstable intermediates

(hydroxylamines).

Halogenated Solvents COMPATIBLE

Safe to co-mingle in

"Halogenated Waste" streams

(e.g., DCM, Chloroform).

Non-Halogenated Solvents CONDITIONAL

Compatible, but mixing renders

the entire volume

"Halogenated," increasing

disposal costs.

Waste Segregation Logic
The following diagram illustrates the decision-making process for segregating this specific

compound.
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Waste: 2-Butoxy-3-chloro-5-nitropyridine

Is the waste Solid or Liquid?

Solid Waste

Solid/Powder

Liquid/Solution

Dissolved

Container: Wide-mouth HDPE/Glass
Label: 'Solid Halogenated Hazardous Waste'

Solvent Type?

Destruction: High-Temp Incineration
(Requires Scrubber for HCl/NOx)

Halogenated Solvent Stream
(e.g., DCM, Chloroform)

Contains Halogens Non-Halogenated Stream
(e.g., Methanol, Acetone)

No Halogens

MUST be re-classified as
Halogenated due to solute

Click to download full resolution via product page

Figure 1: Waste segregation workflow ensuring compliance with halogenated waste protocols.
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Protocol A: Solid Waste Disposal (Preferred)
Use this protocol for pure compound, expired shelf-stock, or spill cleanup residues.[1]

Container Selection: Use a dedicated wide-mouth High-Density Polyethylene (HDPE) or

amber glass container.[1] Avoid metal containers due to potential corrosion from trace

hydrolysis (

formation).

Labeling: Affix a hazardous waste tag immediately.[1]

Constituents: "2-Butoxy-3-chloro-5-nitropyridine (100%)"[1]

Hazard Checkboxes: Toxic, Irritant.[1]

Special Note: Write "Contains Halogens" and "Nitro-aromatic" clearly on the tag.[1]

Storage: Store in a Satellite Accumulation Area (SAA) inside secondary containment. Keep

away from heat sources.

Disposal Handoff: Transfer to EHS for Incineration.

Protocol B: Liquid Waste Disposal
Use this protocol for reaction mixtures or mother liquors.[1]

Classification: Regardless of the solvent used (even if it is Ethanol or Ethyl Acetate), the

presence of the chloro substituent mandates that the entire solution be classified as

Halogenated Waste.

Segregation: Pour into the "Halogenated Organic Solvents" carboy (typically the "Red Can"

or designated safety can).

Concentration Limits: If the concentration of the nitro-pyridine exceeds 5% w/v, do not

commingle with bulk general solvents. Segregate into a smaller, separate bottle to prevent

potential reactivity issues in the bulk drum.
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Rinsing: Triple-rinse empty reaction vessels with a compatible solvent (e.g., Acetone) and

add the rinsate to the Halogenated waste container.

Protocol C: Empty Container Management[1]
Triple Rinse: Rinse the original container three times with a small volume of organic solvent.

[1]

Defacing: Deface or remove the original manufacturer label.[1]

Disposal:

Glass: Place in the "Broken/Defaced Glass" box.[1]

Plastic: Place in regular trash only if triple-rinsed and dried; otherwise, treat as solid

hazardous waste.[1]

Emergency Response: Spills
In the event of a spill outside of a fume hood:

Evacuate & Ventilate: Clear the immediate area.[1][6] The dust/vapors are respiratory

irritants.[1]

PPE: Don nitrile gloves (double-gloved recommended), safety goggles, and a lab coat.[1] If

powder is aerosolized, use an N95 or P100 respirator.[1]

Containment:

Solids: Cover with wet paper towels to prevent dust generation, then scoop into a waste

container.[1]

Liquids: Absorb with vermiculite or sand.[1] Do not use sawdust (combustible organic

material + nitro compound = fire risk).

Decontamination: Wipe the surface with a mild soap solution, followed by water.[1] Dispose

of all cleanup materials as Solid Halogenated Hazardous Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Email: info@benchchem.com
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